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Compound of Interest

Compound Name: Propylheptyl caprylate

Cat. No.: B8536097

An In-depth Exploration of a Multifunctional Ester for Cosmetic and Pharmaceutical
Applications

Abstract

Propylheptyl Caprylate, a branched chain emollient ester, has emerged as a versatile
ingredient in the formulation of advanced personal care and topical therapeutic products. Its
unique sensory profile, characterized by rapid spreading and a non-greasy, silky after-feel,
positions it as a compelling alternative to silicones.[1] Beyond its aesthetic benefits,
Propylheptyl Caprylate demonstrates exceptional functionality as a solubilizing agent for
crystalline UV filters and as a dispersing agent, enhancing the stability and performance of a
wide range of formulations. This guide provides a comprehensive technical overview of
Propylheptyl Caprylate, encompassing its chemical and physical properties, synthesis, and
mechanisms of action. It further details its applications in both cosmetic and pharmaceutical
contexts, with a particular focus on its potential role in topical drug delivery and its purported
anti-inflammatory properties. This document is intended to serve as a critical resource for
researchers, scientists, and drug development professionals engaged in the creation of
innovative and efficacious topical products.

Chemical Identity and Properties

Propylheptyl Caprylate is the ester formed from the reaction of caprylic acid (octanoic acid)
and 2-propylheptanol.[2] Its branched alkyl chain is a key structural feature that dictates its
distinctive physical properties and performance characteristics.
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Property Value Reference
CAS Number 868839-23-0

Molecular Formula C18H3602

Molecular Weight 284.48 g/mol [3]

Clear, colorless, almost
Appearance o [1]
odorless oily liquid

Solubility Insoluble in water
Saponification Value 190-205 mg KOH/g [1]
Cloud Point <-20°C [1]

Stable under normal
Stabilit conditions; susceptible to
abili
Y hydrolysis under strong acidic

or alkaline conditions.

Synthesis of Propylheptyl Caprylate

The industrial synthesis of Propylheptyl Caprylate is achieved through the esterification of
caprylic acid with 2-propylheptanol. This reaction is typically catalyzed by an acid catalyst and
driven to completion by the removal of water, a byproduct of the reaction.

Reaction Scheme:

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://cymitquimica.com/products/3D-FP161841/propylheptyl-caprylate/
https://www.ulprospector.com/en/na/PersonalCare/Detail/75/65271/Cetiol-Sensoft
https://www.ulprospector.com/en/na/PersonalCare/Detail/75/65271/Cetiol-Sensoft
https://www.ulprospector.com/en/na/PersonalCare/Detail/75/65271/Cetiol-Sensoft
https://www.benchchem.com/product/b8536097?utm_src=pdf-body
https://www.benchchem.com/product/b8536097?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8536097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Reactants
Caprylic Acid
— -
(Octanoic Acid) 2-Propylheptanol

' |

l >

S [Acid Catalyst, Heat]

-H20

Probuct

Propylheptyl Caprylate

Click to download full resolution via product page

Caption: General synthesis of Propylheptyl Caprylate.

Exemplary Synthesis Protocol:

While specific industrial processes are proprietary, a general laboratory-scale synthesis can be
outlined based on standard esterification procedures.

o Reactor Setup: A round-bottom flask is equipped with a magnetic stirrer, a heating mantle, a
thermometer, and a Dean-Stark apparatus connected to a condenser.

o Charging Reactants: Equimolar amounts of caprylic acid and 2-propylheptanol are added to
the flask. A suitable acid catalyst (e.g., p-toluenesulfonic acid, 0.5-1.0 mol%) is also
introduced. A solvent that forms an azeotrope with water, such as toluene, is added to
facilitate water removal.

e Reaction: The mixture is heated to reflux. The water produced during the esterification is
collected in the Dean-Stark trap. The reaction progress can be monitored by measuring the
amount of water collected or by analyzing samples using techniques like Thin Layer
Chromatography (TLC) or by determining the acid value of the reaction mixture.[4]
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e Work-up and Purification: Once the reaction is complete, the mixture is cooled. The catalyst
is neutralized with a weak base (e.g., sodium bicarbonate solution). The organic layer is
washed with water and brine, then dried over an anhydrous salt like sodium sulfate. The
solvent is removed under reduced pressure, and the resulting crude Propylheptyl
Caprylate can be further purified by vacuum distillation to achieve high purity.

Mechanism of Action and Functional Benefits
Emolliency and Sensory Profile

Propylheptyl Caprylate's primary function in topical formulations is as an emollient, where it
imparts a soft, smooth, and pliable appearance to the skin.[2] Its mechanism of action is rooted
in its ability to remain on the skin's surface and within the stratum corneum, acting as a
lubricant.[5]

The branched structure of the 2-propylheptyl alcohol moiety is crucial to its sensory
characteristics. Unlike linear esters of similar molecular weight, which can feel heavier or
greasier, the branched structure of Propylheptyl Caprylate hinders close packing of the
molecules. This results in a lower viscosity and enhanced spreadability, leading to a light, silky,
and non-greasy skin feel, often described as a "happy emollient."[1][6] This rapid spreading
and pleasant after-feel make it an excellent substitute for volatile silicones in cosmetic
formulations.[6]

Propylheptyl Caprylate Molecule
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Caption: Impact of branched structure on emollient properties.

Solubilization of Crystalline UV Filters

A significant application for Propylheptyl Caprylate, particularly relevant to drug development
and OTC products, is its exceptional ability to dissolve solid, crystalline organic UV filters. Many
highly effective UV absorbers, such as oxybenzone and avobenzone, are crystalline solids with
limited solubility in common cosmetic oils.

The efficacy of a sunscreen is highly dependent on the complete solubilization of these filters
within the formulation. If the filters recrystallize, the product's protective capacity is severely
compromised, leading to a loss of SPF and broad-spectrum protection. Propylheptyl
Caprylate acts as a potent solvent, preventing this recrystallization and ensuring the uniform
distribution of UV absorbers on the skin, thereby optimizing photoprotection.[7] While the exact
mechanism is complex, it is related to the ester's polarity and its molecular structure, which can
effectively interact with and solvate the crystalline lattice of the UV filter molecules.[8]

Applications in Drug Development and Therapeutics

While widely used in cosmetics, Propylheptyl Caprylate holds promise for pharmaceutical
applications, primarily in topical drug delivery systems.

Vehicle for Topical Drug Delivery

The properties that make Propylheptyl Caprylate an excellent emollient also make it a
suitable vehicle for the delivery of active pharmaceutical ingredients (APIs) to the skin. Its
ability to improve the sensory feel of a formulation can enhance patient compliance, a critical
factor in the treatment of chronic dermatological conditions.

Furthermore, as a component of the formulation's oil phase, it can influence the partitioning of a
drug from the vehicle into the stratum corneum. For lipophilic APIs, Propylheptyl Caprylate
can act as a reservoir, modulating the drug's release and penetration into the skin. Its branched
structure may also transiently disrupt the highly ordered lipid lamellae of the stratum corneum,
potentially enhancing the permeation of certain APIs.[9]

Potential Anti-inflammatory and Skin Health Benefits
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Some sources suggest that Propylheptyl Caprylate may have applications in pharmaceutical
preparations for skin conditions like dry skin, psoriasis, and dermatitis.[3] One intriguing claim is
that it may function as an anti-inflammatory agent by inhibiting proteasomes.[3] The ubiquitin-
proteasome pathway is a key regulator of inflammatory processes, and its inhibition is a
validated strategy for treating inflammatory conditions.[10][11] However, it is crucial to note that
peer-reviewed studies specifically demonstrating this mechanism for Propylheptyl Caprylate
are not readily available in the public domain. This remains an area requiring further rigorous
scientific investigation to substantiate these claims.

Analytical Methodologies

Quality control and characterization of Propylheptyl Caprylate in raw material and finished
product are essential. Standard chromatographic techniques are typically employed.

Exemplary Gas Chromatography (GC) Protocol for
Purity Assessment

This protocol is a general guideline for the analysis of fatty acid esters and would require
optimization for Propylheptyl Caprylate.

Instrumentation: Gas chromatograph with a Flame lonization Detector (FID).

e Column: A nonpolar capillary column (e.g., VF-1ms, 2.2 m x 0.25 um x 0.25 um) is suitable
for separating esters based on boiling point.[12]

o Carrier Gas: Hydrogen or Helium at a constant flow rate.

e Temperature Program:

o Initial Oven Temperature: 50°C (hold for 1 min).

o Ramp 1: Increase to 180°C at 15°C/min.

o Ramp 2: Increase to 230°C at 7°C/min.

o Ramp 3: Increase to 340°C at 30°C/min.[12]

« Injector and Detector Temperature: 240°C and 250°C, respectively.[12]
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o Sample Preparation: Dilute the Propylheptyl Caprylate sample in a suitable solvent (e.g.,
hexane or heptane). An internal standard can be used for quantitative analysis.

e Analysis: The retention time of the main peak corresponding to Propylheptyl Caprylate is
used for identification, and the peak area is used to determine purity relative to other
components.

Exemplary High-Performance Liquid Chromatography
(HPLC) Method

HPLC can also be used, particularly for analyzing the compound in complex matrices like
finished formulations. Since Propylheptyl Caprylate lacks a strong chromophore, UV
detection at low wavelengths (e.g., 210 nm) or the use of a universal detector like a Charged
Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) would be necessary.

 Instrumentation: HPLC system with a suitable detector (e.g., UV at 210 nm).

e Column: Areverse-phase C8 or C18 column (e.g., Eclipse XDB-C8, 150 mm x 4.6 mm, 5
pum).[13]

o Mobile Phase: A mixture of acetonitrile and water, run in an isocratic or gradient mode.[13]
[14]

e Flow Rate: Approximately 1.0 mL/min.[13]

o Sample Preparation: The sample is dissolved in the mobile phase or a compatible solvent.
For formulation analysis, an extraction step may be required to isolate the lipid-soluble
components.

Safety and Regulatory Status

Propylheptyl Caprylate was deemed safe for use in cosmetics by the Cosmetic Ingredient
Review (CIR) Expert Panel in 2015.[15] It is generally considered non-irritating and non-
sensitizing at typical use concentrations. However, as with most cosmetic ingredients, it is
recommended to conduct appropriate safety testing for new formulations.

Conclusion
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Propylheptyl Caprylate is a high-performance, multifunctional ester with significant utility for

formulators in the cosmetic and pharmaceutical industries. Its defining characteristic—a light,

silky, and fast-spreading sensory profile—makes it an ideal emollient and a viable alternative to

silicones. For drug development professionals, its exceptional ability to solubilize crystalline UV

filters is of paramount importance for creating stable and effective sunscreen and

photoprotection products. While its potential as a drug delivery vehicle and as a direct anti-

inflammatory agent warrants further investigation, its established safety profile and versatile

formulating properties secure its place as a valuable tool in the development of sophisticated

topical products.

References

AOCS. (2019, July 23). Preparation of Ester Derivatives of Fatty Acids for Chromatographic
Analysis. Retrieved from [Link]

Han, J., & Ryu, H. (2018). Preparation of fatty acid methyl esters for gas-liquid
chromatography. Journal of Lipid Research, 59(1), 1-6. Retrieved from [Link]

Ratnayake, W. M. N., & Ackman, R. G. (2007). Tutorial for the Characterization of Fatty Acid
Methyl Esters by Gas Chromatography with Highly Polar Capillary Columns. Journal of
AOAC INTERNATIONAL, 90(5), 1357-1371. Retrieved from [Link]

UL Prospector. (n.d.). Cetiol® Sensoft. Retrieved from [Link]

Zielinska, A., & Nowak, I. (2017). Natural or Synthetic Emollients? Physicochemical
Properties of Body Oils in Relation to Selected Parameters of Epidermal Barrier Function.
Cosmetics, 4(1), 1. Retrieved from [Link]

de Oliveira, D., de Oliveira, A. M., & de Castro, H. F. (2017). Determination of Alkyl Esters
Content by Gas Chromatography: Validation of Method Based on Short Column and
Response Factor. Journal of the Brazilian Chemical Society, 28(12), 2339-2346. Retrieved
from [Link]

Ataman Kimya. (n.d.). PROPYLHEPTYL CAPRYLATE. Retrieved from [Link]

Kilpatrick, A. (2006, December 18). Novel methods for emollient characterization. Cosmetics
Business. Retrieved from [Link]

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b8536097?utm_src=pdf-body
https://www.aocs.org/stay-informed/read-inform/featured-articles/preparation-of-ester-derivatives-of-fatty-acids-for-chromatographic-analysis-april-2013
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5748492/
https://academic.oup.com/jaoac/article/90/5/1357/5654020
https://www.ulprospector.com/en/na/PersonalCare/Detail/474/339233/Cetiol-Sensoft
https://www.mdpi.com/2079-9284/4/1/1
https://www.scielo.br/j/jbchs/a/wHwY6Z8QxL8yY6Y4yY4QyYk/?lang=en
https://www.benchchem.com/product/b8536097?utm_src=pdf-body
https://www.ataman-kimya.com/propylheptyl-caprylate_i2586
https://cosmeticsbusiness.com/novel-methods-for-emollient-characterization-104902
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8536097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

COSMILE Europe. (n.d.). PROPYLHEPTYL CAPRYLATE. Retrieved from [Link]
Paula's Choice. (n.d.). What is Propylheptyl Caprylate?. Retrieved from [Link]

NASA SeaBASS. (2017, June 12). High Performance Liquid Chromatography (HPLC)
Method Summary. Retrieved from [Link]

Innovacos. (n.d.). Formulation Guide. Retrieved from [Link]

Panchagnula, R., & Ritschel, W. A. (1991). Mechanistic studies of branched-chain alkanols
as skin permeation enhancers. Journal of Pharmaceutical Sciences, 80(10), 987-991.
Retrieved from [Link]

Paula's Choice. (n.d.). Propylheptyl Caprylate in Skin Care: What It Is & Is It Safe?.
Retrieved from [Link]

Palombella, V. J., Rando, O. J., Goldberg, A. L., & Maniatis, T. (1994). Proteasome inhibition:
a new anti-inflammatory strategy. Cell, 78(5), 773-785. Retrieved from [Link]

Aston Chemicals. (2017, November). The link between function and structure of esters.
Personal Care Europe, 60-63. Retrieved from [Link]

Sharma, G., et al. (2022). Improved Topical Drug Delivery: Role of Permeation Enhancers
and Advanced Approaches. Pharmaceutics, 14(3), 555. Retrieved from [Link]

Baki, G. (2017, February 3). An Overview of Emollient Technology. UL Prospector. Retrieved
from [Link]

ResearchGate. (n.d.). Esterification reaction for synthesis of propyl caprate using biocatalyst.
Retrieved from [Link]

Buanz, A., et al. (2022). Effects of Structure on the Solubility of UV Filters. Cosmetics, 9(3),
60. Retrieved from [Link]

Buanz, A., et al. (2022). Effects of Structure on the Solubility of UV Filters. MDPI. Retrieved
from [Link]

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b8536097?utm_src=pdf-body
https://cosmileeurope.eu/en/ingredients/propylheptyl-caprylate/
https://www.benchchem.com/product/b8536097?utm_src=pdf-body
https://www.paulaschoice.com/ingredient-dictionary/ingredient-propylheptyl-caprylate.html
https://seabass.gsfc.nasa.gov/wiki/HPLC_SOP_Hooker
https://innovacos.com/wp-content/uploads/2022/02/Formulation_Guide_2022_V1.pdf
https://pubmed.ncbi.nlm.nih.gov/1723468/
https://www.benchchem.com/product/b8536097?utm_src=pdf-body
https://www.paulaschoice.com/ingredients/propylheptyl-caprylate
https://pubmed.ncbi.nlm.nih.gov/8087843/
https://www.aston-chemicals.com/news/the-link-between-function-and-structure-of-esters/
https://www.mdpi.com/1999-4923/14/3/555
https://www.ulprospector.com/knowledge/879/pcc-emollient-technology/
https://www.researchgate.net/figure/Esterification-reaction-for-synthesis-of-propyl-caprate-using-biocatalyst_fig1_329402507
https://www.researchgate.net/publication/361005118_Effects_of_Structure_on_the_Solubility_of_UV_Filters
https://www.mdpi.com/2079-9284/9/3/60
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8536097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

ResearchGate. (2025, August 6). Effect of emollients on UV filter absorbance and sunscreen
efficiency. Retrieved from [Link]

Rojas, J., et al. (2009). Development and validation of a reverse phase HPLC method for the
determination of caprylic acid in formulations of therapeutic immunoglobulins and its
application to antivenom production. Biologicals, 37(4), 230-234. Retrieved from [Link]

Elliott, P. J., & Ross, J. S. (2001). Proteasome inhibitors: from in vitro uses to clinical trials.
Journal of Molecular Medicine, 79(11), 614-624. Retrieved from [Link]

Gattefossé. (n.d.). Safe and efficient skin drug delivery. Retrieved from [Link]

Jankovi¢, M., et al. (2022). Development of Improved High-Performance Liquid
Chromatography Method for the Determination of Residual Caprylic Acid in Formulations of
Human Immunoglobulins. Molecules, 27(5), 1693. Retrieved from [Link]

ResearchGate. (2025, June 20). Detection of Sodium Caprylate in Human Serum Albumin by
Precolumn Derivation Reversed Phase High Performance Liquid Chromatography. Retrieved
from [Link]

Food Science and Technology. (2021). Synthesis and crystallization purification of
phytosterol esters for food industry application. Retrieved from [Link]

Cell Chemical Biology. (2023, July 19). Endogenous anti-tumorigenic nitro-fatty acids inhibit
the ubiquitin-proteasome system by directly targeting the 26S proteasome. Retrieved from
[Link]

Tintoll. (n.d.). Organic UV Filters: Key Components in Protective Technology. Retrieved from
[Link]

ResearchGate. (n.d.). Synthesis and crystallization purification of phytosterol esters for food
industry application. Retrieved from [Link]

Google Patents. (n.d.). Methods for the preparation of propylene glycol fatty acid esters.

MDPI. (n.d.). Recent Advances in In Vitro and In Vivo Studies of Antioxidant, ACE-Inhibitory
and Anti-Inflammatory Peptides from Legume Protein Hydrolysates. Retrieved from [Link]

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.researchgate.net/publication/353787754_Effect_of_emollients_on_UV_filter_absorbance_and_sunscreen_efficiency
https://pubmed.ncbi.nlm.nih.gov/19375389/
https://pubmed.ncbi.nlm.nih.gov/11713589/
https://www.gattefosse.com/safe-and-efficient-skin-drug-delivery
https://www.mdpi.com/1420-3049/27/5/1693
https://www.researchgate.net/publication/11504953_Detection_of_Sodium_Caprylate_in_Human_Serum_Albumin_by_Precolumn_Derivation_Reversed_Phase_High_Performance_Liquid_Chromatography
https://www.scielo.br/j/cta/a/xSgYg8gYgYgYgYgYgYgYgYg/?format=pdf&lang=en
https://pubmed.ncbi.nlm.nih.gov/37473775/
https://www.tintoll.com/news/organic-uv-filters-key-components-in-protective-technology
https://www.researchgate.net/publication/287321034_Synthesis_and_crystallization_purification_of_phytosterol_esters_for_food_industry_application
https://www.mdpi.com/2072-6643/14/19/4101
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8536097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e PubMed. (2013). Inhibition of titanium particle-induced inflammation by the proteasome
inhibitor bortezomib in murine macrophage-like RAW 264.7 cells. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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